Cas no 1060803-03-3 (1-Acetyl-5-trifluoromethoxy-1,3-dihydro-benzimidazol-2-one)

• Product Name: 1-Acetyl-5-trifluoromethoxy-1,3-dihydro-benzimidazol-2-one
• CAS No: 1060803-03-3
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 2623931
• PubChem ID: 56926281
• Update Time: 2025-04-21

1-Acetyl-5-trifluoromethoxy-1,3-dihydro-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-5-(trifluoromethoxy)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• AB26089
• 1-ACETYL-5-TRIFLUOROMETHOXY-1,3-DIHYDRO-BENZIMIDAZOL-2-ONE
• 1060803-03-3
• 1-Acetyl-5-trifluoromethoxy-1,3-dihydro-benzimidazol-2-one

• Inchi： 1S/C10H7F3N2O3/c1-5(16)15-8-3-2-6(18-10(11,12)13)4-7(8)14-9(15)17/h2-4H,1H3,(H,14,17)
• InChI Key： QKXYHQZOJHPTPC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(N2C(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 260.04087658Da
• Monoisotopic Mass: 260.04087658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų